Boron magnesium oxide (B4MgO7)

• CAS RN: 13767-68-5
• Molecular Formula: B2Mg3O6
• Molecular Weight: 190.54 g/mol
• IUPAC Name: trimagnesium;diborate
• InChI: InChI=1S/2BO3.3Mg/c2*2-1(3)4;;;/q2*-3;3*+2
• InChI Key: NFMWFGXCDDYTEG-UHFFFAOYSA-N
• Canonical SMILES: B([O-])([O-])[O-].B([O-])([O-])[O-].[Mg+2].[Mg+2].[Mg+2]
• Related CAS: 12007-62-4 (Parent)

Description

Boron magnesium oxide (B4MgO7) is a useful research compound. Its molecular formula is B2Mg3O6 and its molecular weight is 190.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Next, in the U.S. Pat. No. 4,620,947, magnesium oxide or magnesium hydroxide powder is first added into the borate solution to form magnesium borate, into which cement is then added and the mixture is agitated. Finally, before colloids are formed calcium oxide or calcium hydroxide is added for solidification. Following the conditions used in this patent, the concentration of boric acid in the liquid waste is about 10 wt % and weight of the lime, cement, magnesium hydroxide and calcium oxide added is several times the weight of the boric acid. Hence, the volume efficiency is very low and the compressive strength of the solidified bodies produced is also very low, the highest reaching only 22.5 kg/cm2.

Synthesis routes and methods II

Procedure details

first adding, under continuous agitation, a sufficient amount of a powdered magnesium oxide or magnesium hydroxide to an aqueous radioactive waste solution containing boric acid, the temperature of the water solution being 55-95 degrees C. to produce a magnesium borate derivative;